Cas no 112898-10-9 (b-D-Glucopyranosylamine,2-[acetyl(6-amino-1-oxohexyl)amino]-2-deoxy-)

• Product Name: b-D-Glucopyranosylamine,2-[acetyl(6-amino-1-oxohexyl)amino]-2-deoxy-
• CAS No: 112898-10-9
• MF: C₁₄H₂₇N₃O₆
• MW: 333.380684137344
• CID: 136467
• PubChem ID: 3482419
• Update Time: 2025-04-19

b-D-Glucopyranosylamine,2-[acetyl(6-amino-1-oxohexyl)amino]-2-deoxy- Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosylamine,2-[acetyl(6-amino-1-oxohexyl)amino]-2-deoxy-
• 2-ACETAMIDO-N-(E-AMINOCAPROYL)-2-DEOXY-B-D-GLUCOPYRANOSYLAMINE
• 2-Acetamido-N-(e-aminocaproyl)-2-deoxy-β-D-glucopyranosylamine
• N-[(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-aminohexanamide
• 2-Acetamido-N-(e-aminocaproyl)-2-deoxy-
• 2-Acetamido-N-(e-aminocaproyl)-2-deoxy-Beta-D-glucopyranosylamine
• A-D-glucopyranosylamine
• CNAG
• 2-acetamido-N-(epsilon-aminocaproyl)-*2-deoxy-B-D
• 2-acetamido-N-(epsilon-aminocaproyl)-2-deoxy-beta-D-gluc..
• 2-Acetamido-N-(e-aminocaproyl)-2-deoxy--D-glucopyranosylamine
• 2-Acetamido-N-(ω-aminocaproyl)-2-deoxy-β-D-glucopyranosylamine
• 2-Acetamido-N-(E-aminocarproyl)-2-deoxy-β-D-glucopyranosylamine
• 2-Acetamido-N-(E-aminocarproyl)-2-deoxy-beta-D-glucopyranosylamine
• N-[3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-aminohexanamide
• 112898-10-9
• AB02334
• 2-Acetamido-N-(e-aminocaproyl)-2-deoxy- beta -D-glucopyranosylamine
• J-002864
• FT-0610935
• DB-041132
• 2-Acetamido-N-(e-aminocaproyl)-2-deoxy-b-D-glucopyranosyl amine

• Inchi： 1S/C14H27N3O6/c1-8(19)16-11-13(22)12(21)9(7-18)23-14(11)17-10(20)5-3-2-4-6-15/h9,11-14,18,21-22H,2-7,15H2,1H3,(H,16,19)(H,17,20)
• InChI Key： NLQMXQHRYQBRAG-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C(C1NC(CCCCCN)=O)NC(C)=O)O)O

Computed Properties

• Exact Mass: 333.19000
• Monoisotopic Mass: 333.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Melting Point: 193-195°C
• PSA: 154.14000
• LogP: -0.95250